Explore by Category Electronic Materials

Hexamethyldisilazane

Hexamethyldisilazane is a versatile chemical compound used extensively in scientific research. Its applications range from surface modification to synthesis of complex polymers, making it a valuable tool in various fields including materials science, nanotechnology, and organic chemistry.

CAS No.:999-97-3

Molecular Formula:C6H19NSi2

Molecular Weight:161.39 g/mol

Availability: In Stock

Styrene oxide

Styrene oxide, a chemical compound, is widely used in scientific research due to its versatile applications. It is a complex and intriguing substance that offers researchers a wide range of possibilities for investigation and experimentation. Its unique properties make it an essential component in various fields, including pharmaceuticals, polymer synthesis, and organic chemistry.

CAS No.:96-09-3

Molecular Formula:C8H8O
C6H5CHCH2O
C8H8O

Molecular Weight:120.15 g/mol

Availability: In Stock

Isopropanol

Isopropanol, also known as rubbing alcohol, is a chemical compound commonly used in scientific research. With its versatile properties, it finds application in various fields like DNA extraction, sterilization, and synthesis of compounds. Its use in labs and experiments makes it an essential component in scientific endeavors.

CAS No.:67-63-0

Molecular Formula:C3H8O
C3H8O
CH3CHOHCH3

Molecular Weight:60.10 g/mol

Availability: In Stock

Zirconium dioxide

Zirconium dioxide, also known as zirconia, is a chemical compound with diverse scientific applications. This versatile material finds use in catalysis, fuel cells, dental implants, and high-temperature coatings due to its exceptional thermal and mechanical properties. Exploiting zirconium dioxide opens new avenues for groundbreaking research across various scientific domains.

CAS No.:1314-23-4

Molecular Formula:ZrO2
O2Z

Molecular Weight:123.22 g/mol

Availability: In Stock

Cobalt oxide

Cobalt tetraoxide is a versatile chemical compound used in scientific research. With its unique properties, it finds applications in catalysts, batteries, and electrochemical devices. Its wide range of uses makes it an essential material for various scientific investigations.

CAS No.:1308-06-1

Molecular Formula:Co3O4

Molecular Weight:240.797 g/mol

Availability: In Stock

Bis(4-methylphenyl)iodonium hexafluorophosphate

Introducing Bis(4-methylphenyl)iodonium hexafluorophosphate - a chemical compound with diverse applications in scientific research. Its unique properties make it a valuable tool for studying reactions and catalysis. Explore the potential of this compound today!

CAS No.:60565-88-0

Molecular Formula:C14H14F6IP

Molecular Weight:454.13 g/mol

Availability: In Stock

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